Cas no 7031-03-0 (3-Benzo1,3dioxol-5-yl-propan-1-ol)

• Product Name: 3-Benzo1,3dioxol-5-yl-propan-1-ol
• CAS No: 7031-03-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD09028764
• CID: 580700
• PubChem ID: 11030414
• Update Time: 2025-06-08

3-Benzo1,3dioxol-5-yl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanol
• 3-(1,3-benzodioxol-5-yl)propan-1-ol
• 3-benzo[1.3]dioxol-5-yl-propan-1-ol
• 3-(3,4-methylenedioxyphenyl)propyl alcohol
• 3-(3,4-methylenedioxyphenyl)-1-propanol
• 3-(benzo[d][1,3]dioxol-5-yl)propan-1-ol
• AKOS006288598
• 7031-03-0
• AI3-20855
• 3-BENZO[1,3]DIOXOL-5-YL-PROPAN-1-OL
• 3-(1,3-dioxaindan-5-yl)propan-1-ol
• EN300-1996714
• 1,2-methylenedioxy-4-[3-hydorxypropyl]benzene
• SCHEMBL79785
• A836840
• starbld0023608
• 3-(2H-1,3-BENZODIOXOL-5-YL)PROPAN-1-OL
• 3-(1,3-benzodioxol-5-yl)-propan-1-ol
• 3-(1,3-benzodioxol-5-yl)-1-propanol
• JEPIXLMGIICUSA-UHFFFAOYSA-N
• DTXSID60220585
• 3-Benzo1,3dioxol-5-yl-propan-1-ol

• MDL： MFCD09028764
• Inchi： 1S/C10H12O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6,11H,1-2,5,7H2
• InChI Key： JEPIXLMGIICUSA-UHFFFAOYSA-N
• SMILES： OCCCC1C=C2C(OCO2)=CC=1

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.222
• Boiling Point: 311.165°C at 760 mmHg
• Flash Point: 141.988°C
• Refractive Index: 1.567
• PSA: 38.69000
• LogP: 1.34020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-Benzo1,3dioxol-5-yl-propan-1-ol

3-Benzo[1,3]dioxol-5-yl-propan-1-ol (CAS No. 7031-03-0): A Comprehensive Overview

3-Benzo[1,3]dioxol-5-yl-propan-1-ol, also known by its CAS number 7031-03-0, is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a benzodioxole ring and a propyl alcohol group. The combination of these functional groups endows 3-Benzo[1,3]dioxol-5-yl-propan-1-ol with distinct chemical properties that make it valuable in various research and development contexts.

The molecular formula of 3-Benzo[1,3]dioxol-5-yl-propan-1-ol is C₉H₁₂O₃, and its molecular weight is approximately 168.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in both laboratory settings and industrial processes.

In the pharmaceutical industry, 3-Benzo[1,3]dioxol-5-yl-propan-1-ol has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of novel therapeutic agents for conditions such as cardiovascular diseases, neurological disorders, and cancer. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted the use of 3-Benzo[1,3]dioxol-5-yl-propan-1-ol as a key intermediate in the synthesis of a new class of antihypertensive drugs. The researchers found that compounds derived from this intermediate exhibited significant efficacy in reducing blood pressure without causing major side effects.

Beyond its pharmaceutical applications, 3-Benzo[1,3]dioxol-5-yl-propan-1-ol is also utilized in the synthesis of other organic compounds and materials. Its reactivity with various functional groups makes it a valuable starting material for the preparation of complex molecules with diverse biological activities. For example, a 2021 study in Organic Letters reported the use of 3-Benzo[1,3]dioxol-5-yl-propan-1-ol in the synthesis of novel fluorescent probes for cellular imaging. The resulting compounds demonstrated high selectivity and sensitivity in detecting specific cellular targets, making them promising tools for biomedical research.

The safety profile of 3-Benzo[1,3]dioxol-5-yl-propan-1-ol has been extensively studied to ensure its safe handling and use. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In terms of environmental impact, 3-Benzo[1,3]dioxol-5-yl-propan-1-ol is not classified as an environmentally hazardous substance under current regulations. However, responsible disposal practices should be followed to prevent contamination of water sources and soil. Waste management guidelines recommend neutralizing any residual compounds before disposal to ensure environmental safety.

The market demand for 3-Benzo[1,3]dioxol-5-yl-propan-1-ol has been steadily increasing due to its growing applications in pharmaceuticals and other industries. Key manufacturers are continuously investing in research and development to optimize production processes and enhance product quality. This has led to improvements in yield and purity levels, making the compound more accessible for various applications.

In conclusion, 3-Benzo[1,3]dioxol-5-yl-propan-1-ol (CAS No. 7031-03-0) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and favorable properties make it an essential component in the development of new drugs and materials. As ongoing research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.